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Compound of Interest

Compound Name: 5-Oxoazelaic acid

Cat. No.: B1347596

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 5-ketoazelaic acid (also known as 5-
oxononanedioic acid), with a focus on its synthesis via the ozonolysis of oleic acid, detailed
experimental protocols, and its physicochemical properties. While not discovered as a singular,
isolated event, its identification arises from the well-established oxidative cleavage of
unsaturated fatty acids. This guide serves as a technical resource for obtaining and
characterizing this dicarboxylic acid for research and development purposes.

Introduction

5-Ketoazelaic acid is a dicarboxylic acid containing a ketone functional group. Its structure is of
interest to researchers in fields such as polymer chemistry, as a potential monomer, and in
biomedical research, given its relationship to azelaic acid, a compound with known therapeutic
properties. The most common route to 5-ketoazelaic acid and related dicarboxylic acids is
through the oxidative cleavage of the double bond in oleic acid, a ubiquitous monounsaturated
fatty acid.[1][2] Ozonolysis is the most established industrial method for this transformation,
yielding a mixture of products including azelaic acid, pelargonic acid, and oxo-acids like 5-
ketoazelaic acid (in its tautomeric form, 9-oxononanoic acid).[3][4]

Physicochemical and Spectroscopic Data

The fundamental properties of 5-ketoazelaic acid are summarized below. This data is critical for
its identification, purification, and application in further research.
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Property Value Reference
CAS Number 57822-06-7 [5]
Molecular Formula CoH1405 [5]
Molecular Weight 202.20 g/mol

Melting Point 107-109 °C [5]

Boiling Point (Predicted) 463.3 £ 20.0 °C [5]

Density (Predicted) 1.236 + 0.06 g/cm?3 [5]
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Synthesis via Ozonolysis of Oleic Acid

The primary method for producing 5-ketoazelaic acid is through the ozonolysis of oleic acid.
This process involves the cleavage of the C=C double bond by ozone, followed by a workup
procedure that determines the final products. An oxidative workup is required to convert the
intermediates into carboxylic acids.

The ozonolysis of oleic acid proceeds through a molozonide intermediate, which rearranges to
a Criegee intermediate. The subsequent reaction and workup steps lead to the formation of
various products, including 5-ketoazelaic acid (as 9-oxononanoic acid) and azelaic acid.
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Starting Material

Oleic Acid

Ozonolysis.v & Workup

1. Ozonolysis (O3)
in Methanol

'

2. Oxidative Workup
(e.g., H202 in Formic Acid)

5-Ketoazelaic Acid
(9-Oxononanoic Acid)

¢ Azelaic Acid

Primary Products

Y

Other Products
(e.g., Nonanoic Acid)
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Synthesis

1. Dissolve Oleic Acid
in Methanol (-78°C)

:

2. Bubble Os Gas
(until blue)

\4

3. Purge with N2

:

4. Add H202 / HCOOH
(Oxidative Workup)

Workup &‘ 'Extraction

5. Quench with H20

l

6. Extract with
Ethyl Acetate

:

7. Dry & Evaporate

Purification

8. Fractional Crystallization
(Remove Azelaic Acid)

9. Flash Chromatography
(Silica Gel)

:

10. Isolate Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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